Cas no 1315366-57-4 (tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate)

Tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate is a brominated pyrrolidine derivative featuring a tert-butyl carbamate protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating controlled synthetic modifications. Its well-defined structure and reactivity make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity. Suitable for research-scale applications requiring high-purity intermediates.
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate structure
1315366-57-4 structure
Product Name:tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
CAS No:1315366-57-4
MF:C15H21BrN2O2
MW:341.243443250656
CID:5158871
Update Time:2025-10-31

tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
    • Tert-butyl (4-(4-bromophenyl)pyrrolidin-3-yl)carbamate
    • tert-butylN-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
    • Carbamic acid, N-[4-(4-bromophenyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-13-9-17-8-12(13)10-4-6-11(16)7-5-10/h4-7,12-13,17H,8-9H2,1-3H3,(H,18,19)
    • InChI Key: CAOWQHHGXYCTBI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CNCC1NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 335
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.4

tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-79940-0.05g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
0.05g
$1091.0 2023-02-12
Enamine
EN300-79940-0.1g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
0.1g
$1143.0 2023-02-12
Enamine
EN300-79940-0.25g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
0.25g
$1196.0 2023-02-12
Enamine
EN300-79940-0.5g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
0.5g
$1247.0 2023-02-12
Enamine
EN300-79940-1.0g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
1.0g
$1299.0 2023-02-12
Enamine
EN300-79940-2.5g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
2.5g
$2548.0 2023-02-12
Enamine
EN300-79940-5.0g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
5.0g
$3770.0 2023-02-12
Enamine
EN300-79940-10.0g
tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4
10.0g
$5590.0 2023-02-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01110457-1g
tert-Butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate
1315366-57-4 95%
1g
¥6461.0 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1417255-50mg
Tert-butyl (4-(4-bromophenyl)pyrrolidin-3-yl)carbamate
1315366-57-4 95%
50mg
¥23560.00 2024-08-09

Additional information on tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate

Advanced Synthesis and Biological Applications of tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate (CAS No. 1315366-57-4)

tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate, a derivative of the pyrrolidine scaffold with a 4-bromophenyl group at the aromatic ring, represents a significant compound in the field of medicinal chemistry. This molecule, identified by its CAS number 1315366-57-4, has garnered attention for its potential as a precursor in the development of small-molecule therapeutics. The tert-butyl group at the N-position provides steric shielding, while the pyrrolidin-3-yl ring serves as a versatile platform for functionalization. Recent studies highlight its role in modulating kinase activity, making it a promising candidate for targeted cancer therapy.

Structurally, the 4-bromophenyl moiety introduces electronic effects that influence the molecule’s reactivity and biological activity. The carbamate functionality, characterized by the amide linkage between the pyrrolidine ring and the tert-butyl group, enhances the molecule’s solubility and metabolic stability. This combination of structural features positions the compound as a key intermediate in the synthesis of bioactive agents. Researchers have explored its potential in modulating the activity of tyrosine kinases, which are critical in cell proliferation and survival pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. A 2023 study published in Organic & Biomolecular Chemistry reported a novel catalytic approach involving palladium-mediated coupling reactions to construct the 4-bromophenyl-pyrrolidine core. This method significantly reduces the number of synthetic steps compared to traditional protocols, improving both yield and scalability. The use of chiral catalysts in this process ensures the formation of enantiomerically pure material, which is crucial for pharmaceutical applications.

The carbamate functionality in tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate is particularly noteworthy for its role in drug design. Carbamates are widely used in anticonvulsants and antihypertensive agents due to their ability to interact with enzyme active sites. In the context of kinase inhibition, the 4-bromophenyl group acts as a hydrogen bond acceptor, enhancing the molecule’s affinity for ATP-binding domains. This property has been validated in in vitro assays targeting the EGFR and Src kinases, with IC50 values in the nanomolar range.

Applications of this compound extend beyond kinase inhibition. Its pyrrolidine scaffold has been linked to the modulation of G-protein coupled receptors (GPCRs), a class of targets involved in numerous physiological processes. A 2022 study in Journal of Medicinal Chemistry demonstrated that derivatives of this structure exhibit agonist activity at the muscarinic M1 receptor, suggesting potential applications in neurodegenerative disorders. The tert-butyl group’s steric hindrance may also influence the molecule’s interaction with lipid membranes, a factor relevant to membrane-associated signaling pathways.

From a synthetic perspective, the 4-bromophenyl group is a versatile handle for further derivatization. Researchers have explored its conversion into other functional groups, such as sulfonamides and amides, to enhance the compound’s pharmacological profile. For instance, replacing the 4-bromophenyl moiety with a fluorinated analog has been shown to improve the molecule’s metabolic stability, as reported in a 2023 paper in Chemical Communications. This highlights the importance of the 4-bromophenyl group in optimizing the compound’s biological activity.

Recent computational studies have provided insights into the molecular interactions of tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate. Molecular dynamics simulations revealed that the carbamate functionality forms hydrogen bonds with the hinge region of the kinase domain, a critical area for inhibitor binding. This interaction is further stabilized by the 4-bromophenyl group’s π-electron system, which engages in π-π stacking with aromatic residues in the protein. These findings underscore the compound’s potential as a selective inhibitor in kinase-targeted therapies.

Challenges in the development of this compound include optimizing its solubility and bioavailability. While the tert-butyl group enhances solubility, the large molecular size may limit its permeability across cell membranes. To address this, researchers have investigated the incorporation of hydrophilic substituents at the pyrrolidin-3-yl ring. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that the introduction of a hydroxyl group at the 2-position of the pyrrolidine ring significantly improved the compound’s aqueous solubility without compromising its kinase inhibitory activity.

The synthesis of tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate also involves key intermediates such as the 4-bromophenyl-pyrrolidine derivative. The preparation of these intermediates often requires precise control of reaction conditions to avoid side reactions. For example, the coupling of the 4-bromophenyl group with the pyrrolidine ring is typically carried out under anhydrous conditions to prevent hydrolysis of the carbamate functionality. This highlights the importance of solvent selection and temperature control in the synthetic process.

In conclusion, tert-butyl N-[4-(4-bromophenyl)pyrrolidin-3-yl]carbamate (CAS No. 1315366-57-4) represents a valuable compound in the field of medicinal chemistry. Its unique structural features, including the 4-bromophenyl group and the carbamate functionality, position it as a promising candidate for the development of novel therapeutics. Ongoing research continues to explore its potential in kinase inhibition, GPCR modulation, and other biological applications, underscoring its significance in drug discovery.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.